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Compound of Interest

Compound Name: 2-lodo-4-methoxyphenylamine

Cat. No.: B071198

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Potential and Inherent
Risks of 2-lodo-4-methoxyphenylamine

2-lodo-4-methoxyphenylamine, also known as 2-iodo-4-methoxyaniline, is a substituted
aniline derivative with significant applications in pharmaceutical and chemical synthesis.[1] Its
molecular structure, featuring an iodine atom, a methoxy group, and an amino group on a
benzene ring, makes it a valuable intermediate for constructing more complex molecules,
particularly benzothiazole compounds which are pivotal in medicinal chemistry.[1] However, the
very reactivity that makes this compound a useful building block also necessitates a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols. This
guide provides an in-depth examination of the material safety data for 2-lodo-4-
methoxyphenylamine, offering not just procedural steps but the scientific rationale behind
them to ensure the safety of laboratory personnel and the integrity of research.

Section 1: Chemical and Physical Identity

A foundational aspect of safe handling is a comprehensive understanding of the compound's
physical and chemical properties. This data informs storage conditions, appropriate handling
techniques, and emergency response measures.
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Property Value Source
CAS Number 191348-14-8 [1][2][3]
Molecular Formula C7H8INO [11[2][3]
Molecular Weight 249.05 g/mol [2][3]

Brown to black liquid or
Appearance ] o [1]
solid/semi-solid

Boiling Point 305.0 £ 27.0 °C (Predicted) [1][4]
Flash Point 138.3°C [1][4]
Density 1.807 + 0.06 g/cm3 (Predicted) [1114]
Solubility Sparingly soluble in water [3]
Storage Temperature 2-8°C, protected from light [1]

Section 2: Hazard Identification and GHS
Classification

2-lodo-4-methoxyphenylamine is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear
framework for understanding its potential dangers.

GHS Pictograms:
Danger
GHS Hazard Statements:[2]

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H318: Causes serious eye damage
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e H319: Causes serious eye irritation

e H332: Harmful if inhaled

o H335: May cause respiratory irritation

Primary Hazards:[2]

o Corrosive: The potential to cause serious eye damage underscores its corrosive nature.
e [Irritant: It is a known skin and respiratory irritant.

o Acute Toxicity: The compound is harmful through oral, dermal, and inhalation routes of
exposure.

The presence of the iodo- group and the aromatic amine functionality are key contributors to its
toxicological profile. Aromatic amines, as a class, are known for their potential to be absorbed
through the skin and to cause irritation. The iodine atom can also contribute to reactivity and
potential toxicity.

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to mitigating the risks
associated with 2-lodo-4-methoxyphenylamine. The following workflow is designed to provide
a systematic approach to its safe management in a laboratory setting.

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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